BENGHE Foundational & Exploratory

Check Availability & Pricing

6-Bromo-1-chloroisoquinoline molecular weight
and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Bromo-1-chloroisoquinoline

Cat. No.: B057692

An In-Depth Technical Guide on 6-Bromo-1-chloroisoquinoline

This document provides a comprehensive overview of the fundamental physicochemical
properties of 6-Bromo-1-chloroisoquinoline, a compound of interest for researchers,
scientists, and professionals in the field of drug development and chemical synthesis.

Core Compound Data

6-Bromo-1-chloroisoquinoline is a halogenated heterocyclic aromatic compound. A summary
of its key molecular identifiers is presented below for quick reference. This data is crucial for
stoichiometric calculations, analytical characterization, and database referencing.

Parameter Value

Molecular Formula CIOH5BIrCIN[1][2][3][4]
Molecular Weight 242.5 g/mol [1][2][3][4]
CAS Number 205055-63-6[1][4]

Experimental Protocols

Detailed experimental protocols for the synthesis of related bromo-chloro-isoquinoline
derivatives are often proprietary or described within specific patent literature. However, a
general synthetic approach can be inferred from publicly available information. One common
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method for the synthesis of chloro-substituted isoquinolines involves the treatment of the
corresponding isoquinoline N-oxide with a chlorinating agent such as phosphorus oxychloride
(POCIR). The starting material, a brominated isoquinoline N-oxide, would be synthesized from
the parent brominated isoquinoline. Purification of the final product is typically achieved through
column chromatography.

Visualizing Molecular Relationships

To clarify the relationship between the compound's name, its elemental composition (formula),
and its resulting molecular weight, the following logical diagram is provided.

! o 8 N is represented by g Molecular Formula results in g Molecular Weight
6-Bromo-1-chloroisoquinoline P> CYH5BICIN > 2425 g/mol

Click to download full resolution via product page

Caption: Logical flow from compound name to molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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